6-(4-BOC-Aminophenyl)-2-formylphenol

• IUPAC Name: tert-butyl N-[4-(3-formyl-2-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C18H19NO4/c1-18(2,3)23-17(22)19-14-9-7-12(8-10-14)15-6-4-5-13(11-20)16(15)21/h4-11,21H,1-3H3,(H,19,22)
• InChI Key: HXXFCEVYYLNUSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=CC=CC(=C2O)C=O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• CAS No.: 1261969-60-1

Description

6-(4-BOC-Aminophenyl)-2-formylphenol is an organic compound characterized by the presence of a tert-butoxycarbonyl (BOC) protected amino group and a formyl group attached to a phenol ring. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 4-aminophenylboronic acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as DMAP (4-dimethylaminopyridine) to form the BOC-protected intermediate . This intermediate is then subjected to formylation using a formylating agent like DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to yield the final product .

Industrial Production Methods

Industrial production of 6-(4-BOC-Aminophenyl)-2-formylphenol follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-(4-BOC-Aminophenyl)-2-formylphenol undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like KMnO4 (potassium permanganate).

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as NaBH4 (sodium borohydride).

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Oxidation: KMnO4 in an aqueous medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like NaOH (sodium hydroxide).

Major Products Formed

Oxidation: 6-(4-BOC-Aminophenyl)-2-carboxyphenol.

Reduction: 6-(4-BOC-Aminophenyl)-2-hydroxymethylphenol.

Substitution: Various ethers or esters depending on the substituent introduced.

Scientific Research Applications

6-(4-BOC-Aminophenyl)-2-formylphenol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and in the study of reaction mechanisms.

Biology: Employed in the development of probes for biological imaging and as a building block for bioactive compounds.

Medicine: Investigated for its potential in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 6-(4-BOC-Aminophenyl)-2-formylphenol involves its interaction with various molecular targets. The BOC-protected amino group can be deprotected under acidic conditions, revealing the free amine which can then interact with biological targets such as enzymes and receptors. The formyl group can participate in nucleophilic addition reactions, forming covalent bonds with nucleophiles in biological systems .

Comparison with Similar Compounds

Similar Compounds

• 4-(N-Boc-amino)phenylboronic acid
• 4-Aminophenylboronic acid hydrochloride
• 4-Formylphenylboronic acid

Uniqueness

6-(4-BOC-Aminophenyl)-2-formylphenol is unique due to the simultaneous presence of a BOC-protected amino group and a formyl group on the same phenol ring. This dual functionality allows for versatile chemical modifications and applications in various fields, distinguishing it from other similar compounds that may only possess one of these functional groups.